3-Chloro-4-(propylamino)benzonitrile

• Molecular Formula: C10H11ClN2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 3-chloro-4-(propylamino)benzonitrile
• InChI: InChI=1S/C10H11ClN2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h3-4,6,13H,2,5H2,1H3
• InChI Key: OTTMNKDQBFONQM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C(C=C(C=C1)C#N)Cl

Description

3-Chloro-4-(propylamino)benzonitrile is a benzonitrile derivative featuring a chlorine substituent at position 3 and a propylamino group at position 4 of the benzene ring. Benzonitrile derivatives are widely used as intermediates in pharmaceuticals, agrochemicals, and materials science due to their versatility in functional group transformations .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on benzonitrile derivatives with substitutions at positions 3 and 4, emphasizing electronic, steric, and functional differences.

3-Nitro-4-(propylamino)benzonitrile

• Structure: Nitro (-NO₂) at position 3, propylamino (-NHPr) at position 3.
• Key Data :
  • Molecular weight: 205.22 g/mol .
  • CAS: 438554-06-4 .
  • Synthesis: Prepared by refluxing 4-chloro-3-nitrobenzonitrile with n-propylamine in tetrahydrofuran .
  • Crystallography: Crystallizes in a triclinic system (space group P1) with distinct cell parameters (a = 7.632 Å, b = 7.920 Å, c = 9.244 Å) .
  • Applications: Used in biochemical and pharmaceutical research as a building block .
• Comparison: The nitro group is strongly electron-withdrawing, enhancing electrophilic reactivity compared to chloro-substituted analogs. Nitro derivatives are typically less stable under reducing conditions but serve as precursors for amino groups via reduction .

3-Amino-4-(propylamino)benzonitrile

• Structure: Amino (-NH₂) at position 3, propylamino (-NHPr) at position 4.
• Key Data :
  • Molecular weight: 175.24 g/mol .
  • CAS: 355022-21-8 .
  • Availability: Discontinued commercial product, previously used in laboratory settings .
• Comparison: The amino group is electron-donating, increasing nucleophilicity at the benzene ring. Likely exhibits higher solubility in polar solvents compared to nitro or chloro analogs due to hydrogen bonding .

3-Chloro Phenylacetonitrile (CAS 1529-41-5)

• Structure : Chloro (-Cl) at position 3, acetonitrile (-CH₂CN) group.
• Key Data :
  • Class: Phenylacetonitrile derivative .
• Comparison: Lacks the propylamino group, limiting its utility in amine-based coupling reactions. The chloro substituent directs electrophilic substitution reactions to the para position, similar to 3-Chloro-4-(propylamino)benzonitrile .

Data Table: Structural and Functional Comparison

Compound	Substituents (Position)	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
3-Chloro-4-(propylamino)benzonitrile	Cl (3), -NHPr (4)	Not available	Not available	Hypothesized intermediate for pharmaceuticals
3-Nitro-4-(propylamino)benzonitrile	NO₂ (3), -NHPr (4)	205.22	438554-06-4	Electrophilic reactivity; pharmaceutical intermediate
3-Amino-4-(propylamino)benzonitrile	NH₂ (3), -NHPr (4)	175.24	355022-21-8	High solubility; lab reagent (discontinued)
3-Chloro phenylacetonitrile	Cl (3), -CH₂CN	Not available	1529-41-5	Precursor for agrochemicals

Research Findings and Implications

Synthetic Routes: Nitro and amino analogs are synthesized via nucleophilic aromatic substitution (e.g., reaction of chloronitrobenzonitrile with propylamine) . For 3-Chloro-4-(propylamino)benzonitrile, a similar approach may involve chlorination of 4-(propylamino)benzonitrile.

Electronic Effects: Chloro and nitro groups deactivate the benzene ring but direct subsequent reactions to specific positions (meta/para). The propylamino group, being electron-donating, may counteract this deactivation .

Applications: Nitro derivatives are pivotal in synthesizing quinazolinone-based drugs (e.g., ), while amino analogs may serve as ligands in coordination chemistry .